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Compound of Interest

Compound Name: ONO-3805

cat. No.: B15577819

ONO-3805 Technical Support Center

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the long-term storage, handling, and use of ONO-3805.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for ONO-3805 powder?

Al: For long-term storage, ONO-3805 as a solid powder should be stored at -20°C for a period
of months to years. It should be kept in a dry and dark environment.[1]

Q2: How should | store ONO-3805 for short-term use?

A2: For short-term storage of a few days to weeks, the solid powder can be keptat 0 - 4°C in a
dry and dark place.[1]

Q3: What are the storage recommendations for ONO-3805 stock solutions?

A3: Stock solutions of ONO-3805 can be stored at O - 4°C for short-term use (days to weeks)
or at -20°C for long-term storage (months).[1]

Q4: In what solvent can | dissolve ONO-38057
A4: ONO-3805 is soluble in DMSO.[1]

Q5: Is ONO-3805 sensitive to light?
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A5: It is recommended to store ONO-3805 in the dark, suggesting potential light sensitivity.[1]
Q6: What is the shelf life of ONO-38057

AG6: If stored properly under the recommended conditions, ONO-3805 has a shelf life of over
two years.[1]

Q7: How is ONO-3805 shipped, and is it stable at ambient temperatures?

A7: ONO-3805 is shipped under ambient temperature as a non-hazardous chemical. It is stable
enough for a few weeks during ordinary shipping and time spent in customs.[1]

Troubleshooting Guide
Issue 1: Difficulty dissolving the ONO-3805 powder.
o Possible Cause: Incorrect solvent or insufficient mixing.

o Solution: Ensure you are using DMSO as the solvent.[1] To aid dissolution, you can gently
warm the solution or use an ultrasonic bath. For preparing stock solutions, refer to the table
below for recommended solvent volumes.

Issue 2: Inconsistent experimental results.

Possible Cause 1: Improper storage leading to degradation.

Solution: Always store the solid compound and stock solutions at the recommended
temperatures (-20°C for long-term, 0-4°C for short-term) and protect from light.[1]

Possible Cause 2: Multiple freeze-thaw cycles of the stock solution.

Solution: Aliquot the stock solution into smaller, single-use volumes to avoid repeated
freezing and thawing.

Issue 3: Potential solvent effects in in vivo studies.

¢ Possible Cause: High concentration of DMSO in the final formulation.
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e Solution: For in vivo experiments, it is crucial to minimize the concentration of DMSO. A
suggested formulation for animal studies is 5% DMSO, 30% PEG300, 5% Tween 80, and
60% Saline/PBS/ddH20.[2][3] Always include a vehicle-only control group in your
experiments to assess any solvent-specific effects.

Quantitative Data Summary

Parameter Condition Duration Reference

Solid Powder Storage

-20°C, dry, dark Months to years [1]
(Long-term)
Solid Powder Storage

0 - 4°C, dry, dark Days to weeks [1]
(Short-term)
Stock Solution

-20°C Months [1]
Storage (Long-term)
Stock Solution

0-4°C Days to weeks [1]
Storage (Short-term)
Shipping Ambient temperature A few weeks [1]
Shelf Life Properly stored > 2 years [1]

Experimental Protocols

1. Preparation of a 10 mM Stock Solution in DMSO
e Materials: ONO-3805 powder, DMSO (anhydrous), sterile microcentrifuge tubes.
e Procedure:

o Allow the ONO-3805 vial to equilibrate to room temperature before opening.

o Weigh the desired amount of ONO-3805 powder using a calibrated analytical balance. For
example, to prepare 1 mL of a 10 mM solution (Molecular Weight: 525.62 g/mol ), you
would need 5.26 mg of ONO-3805.

o Add the appropriate volume of DMSO to the powder.
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o Vortex or sonicate the solution until the powder is completely dissolved.

o Aliquot the stock solution into single-use tubes and store at -20°C for long-term use.
2. General Protocol for In Vitro Cell-Based Assays
» Objective: To assess the effect of ONO-3805 on cells in culture.

e Procedure:

o

Culture your target cells to the desired confluency in appropriate multi-well plates.

o Prepare a series of dilutions of the ONO-3805 stock solution in your cell culture medium to
achieve the desired final concentrations. It is important to keep the final DMSO
concentration consistent across all wells, including the vehicle control (typically < 0.1%).

o Remove the existing medium from the cells and add the medium containing the different
concentrations of ONO-3805 or the vehicle control.

o Incubate the cells for the desired experimental duration.

o At the end of the incubation period, perform the relevant cellular assays (e.qg., cell viability,
protein expression analysis, etc.).

Visualizations
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Dissolutiof Problem

Difficulty Dissolving Powder?

Inconsistent Results?

Use DMSO as solvent.
. . P Yes
Consider gentle warming or sonication.

Verify storage conditions:
-20°C long-term, 0-4°C short-term.
Protect from light.

Aliguot stock solutions to avoid
multiple freeze-thaw cycles.

Experimental Issue Encountered

Inconsistency

No

Use appropriate in vivo formulation (e.g., with PEG300, Tween 80).

Problem Resolved

In Vivo Issue

In Vivo Solvent Effects? B

Include vehicle control group.
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ONO-3805 Mechanism of Action

ONO-3805

|

|

|

|

|
L

/

Testosterone

5a-Reductase

Dihydrotestosterone (DHT)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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